Cas no 450345-32-1 (N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine
• CAS No: 450345-32-1
• MF: C₁₀H₇ClFN₅O₂
• MW: 283.646283388138
• CID: 6368091
• PubChem ID: 2959799
• Update Time: 2025-06-08

N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, N4-(2-chloro-4-fluorophenyl)-5-nitro-
• UPCMLD0ENAT5972465:001
• AB00357434-02
• Z57604758
• N-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine
• AKOS001442362
• SR-01000570767
• 450345-32-1
• 4-N-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine
• SR-01000570767-1
• F0543-0120

• Inchi： 1S/C10H7ClFN5O2/c11-6-3-5(12)1-2-7(6)16-10-8(17(18)19)9(13)14-4-15-10/h1-4H,(H3,13,14,15,16)
• InChI Key： FIBWKDBOFMCBHJ-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C([N+]([O-])=O)C(NC2=CC=C(F)C=C2Cl)=N1

Computed Properties

• Exact Mass: 283.0272303g/mol
• Monoisotopic Mass: 283.0272303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.647±0.06 g/cm3(Predicted)
• Boiling Point: 435.9±45.0 °C(Predicted)
• pka: 2.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine

Professional Introduction to N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450345-32-1)

N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 450345-32-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural properties make it particularly valuable for the creation of novel therapeutic agents targeting a range of diseases.

The molecular structure of N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine consists of a pyrimidine core substituted with a 2-chloro-4-fluorophenyl group and a 5-nitro group, along with diamine functionalities at the 4 and 6 positions. This configuration imparts distinct electronic and steric properties that are conducive to further chemical modifications, making it a versatile building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new treatments for complex diseases such as cancer, infectious diseases, and neurological disorders. The compound N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine has emerged as a promising candidate in this endeavor due to its ability to interact with biological targets in novel ways. Its pyrimidine scaffold is particularly relevant in the design of kinase inhibitors, which are crucial in cancer therapy.

One of the most compelling aspects of this compound is its potential application in the development of tyrosine kinase inhibitors (TKIs). Tyrosine kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various forms of cancer. By targeting these kinases, N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine offers a strategic approach to modulate these pathways and potentially inhibit tumor growth.

Recent studies have demonstrated the efficacy of derivatives of this compound in preclinical models. For instance, modifications to the substituents on the pyrimidine ring have led to compounds with enhanced binding affinity and selectivity for specific tyrosine kinases. These findings highlight the importance of structural optimization in maximizing therapeutic potential.

The 2-chloro-4-fluorophenyl group in N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine is particularly noteworthy as it contributes to the compound's lipophilicity and metabolic stability. These properties are essential for ensuring that the drug reaches its target site effectively and remains active for an appropriate duration within the body. Additionally, the presence of the nitro group enhances reactivity, allowing for further functionalization to tailor the compound's biological activity.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. This approach has not only accelerated the discovery process but also provided insights into optimizing drug design for improved efficacy and reduced side effects.

The synthesis of N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of halogenated pyrimidine intermediates followed by functional group transformations such as nitration and diamination. The introduction of the 2-chloro-4-fluorophenyl group is achieved through cross-coupling reactions or other palladium-catalyzed processes.

In conclusion, N4-(2-chloro-4-fluorophenyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450345-32-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its role in addressing some of humanity's most pressing health challenges is likely to expand further.